Cas no 82366-70-9 (2-Furancarboxamide, N-[[(3-methoxyphenyl)amino]thioxomethyl]-)

2-Furancarboxamide, N-[[(3-methoxyphenyl)amino]thioxomethyl]- structure
82366-70-9 structure
Product name:2-Furancarboxamide, N-[[(3-methoxyphenyl)amino]thioxomethyl]-
CAS No:82366-70-9
MF:C13H12N2O3S
MW:276.31098
CID:693798
PubChem ID:776935

2-Furancarboxamide, N-[[(3-methoxyphenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxamide, N-[[(3-methoxyphenyl)amino]thioxomethyl]-
    • N-[(3-methoxyphenyl)carbamothioyl]furan-2-carboxamide
    • Oprea1_171793
    • 82366-70-9
    • DTXSID70354608
    • SR-01000369874
    • SR-01000369874-1
    • STK027357
    • AKOS000585963
    • Inchi: InChI=1S/C13H12N2O3S/c1-17-10-5-2-4-9(8-10)14-13(19)15-12(16)11-6-3-7-18-11/h2-8H,1H3,(H2,14,15,16,19)
    • InChI Key: XTBOQDIJRVWQFI-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC(=C1)NC(=S)NC(=O)C2=CC=CO2

Computed Properties

  • Exact Mass: 276.05686342g/mol
  • Monoisotopic Mass: 276.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 95.6Ų

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